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Compound of Interest

Compound Name: AG 555

Cat. No.: B1665056 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides detailed, step-by-step guidance for the safe handling and disposal of

AG 555, a tyrphostin inhibitor of the Epidermal Growth Factor Receptor (EGFR). Adherence to

these procedures is essential to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling AG 555 are

equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect against skin contact.

Respiratory Protection: A dust mask or respirator is recommended if handling the powdered

form to avoid inhalation.

AG 555 is classified by some suppliers as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] Therefore, it is imperative to prevent its release into the
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environment. Under no circumstances should AG 555 or its solutions be disposed of down the

drain.

Quantitative Data Summary
The following table summarizes the key hazard and disposal information for AG 555, compiled

from various Safety Data Sheets (SDS).

Property Value Reference(s)

GHS Hazard Statements

Not classified as hazardous by

all suppliers, but some indicate

H302 (Harmful if swallowed)

and H410 (Very toxic to

aquatic life with long lasting

effects).

[1][2]

Aquatic Toxicity

Slightly hazardous for water;

do not allow to reach ground

water, water courses, or

sewage systems. Very toxic to

aquatic life.

[1][2]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Consult with a licensed

professional waste disposal

service.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.

Step-by-Step Disposal Protocol
The primary method for the disposal of AG 555 is through a licensed hazardous waste

management company. The following steps outline the process for preparing AG 555 waste for

collection.

1. Waste Segregation:
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Isolate all waste materials containing AG 555, including unused product, contaminated
labware (e.g., pipette tips, vials), and cleaning materials from spills.
Do not mix AG 555 waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

2. Waste Container and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for AG 555 waste. A high-
density polyethylene (HDPE) container is a suitable option.
Clearly label the container with "Hazardous Waste," the full chemical name "AG 555
(Tyrphostin AG 555)," and the approximate quantity.
Include the appropriate hazard pictograms if required by your local regulations (e.g.,
"Harmful," "Environmentally Hazardous").

3. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.
This area should be secure, well-ventilated, and away from drains and sources of ignition.

4. Scheduling a Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.
Provide them with all necessary information about the waste, including the chemical name
and quantity.

5. Documentation:

Maintain a record of the amount of AG 555 disposed of and the date of disposal. This is
crucial for regulatory compliance and waste tracking.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of AG 555.
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Caption: Workflow for the safe disposal of AG 555 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1665056?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Inactivation and Degradation
While some tyrphostins are known to be unstable in solution, there are no established and

validated protocols for the chemical neutralization or degradation of AG 555 for routine waste

disposal in a laboratory setting. Attempting to neutralize or degrade the compound without a

validated procedure could lead to the generation of other hazardous byproducts or an

incomplete reaction. Therefore, the recommended and safest approach is to entrust the

disposal to a professional hazardous waste management service that has the capability to

handle such chemicals, likely through high-temperature incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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